Cas no 4668-08-0 (Benzene,1,2,3-trimethoxy-4-(2-nitroethenyl)-)

4668-08-0 structure
Product name:Benzene,1,2,3-trimethoxy-4-(2-nitroethenyl)-
Benzene,1,2,3-trimethoxy-4-(2-nitroethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3-trimethoxy-4-(2-nitroethenyl)-
- 1,2,3-trimethoxy-4-[(E)-2-nitroethenyl]benzene
- 2,3,4-TRIMETHOXY-BETA-NITROSTYRENE, >95
- 1,2,3-trimethoxy-4-(2-nitro-vinyl)benzene
- 1,2,3-trimethoxy-4-[2-nitrovinyl]benzene
- AC1NTM3J
- NSC201429
- Styrene, 2,3,4-trimethoxy-b-nitro-
- SureCN4501431
- TL8003213
- NSC-201429
- EN300-1704542
- 1,2,3-trimethoxy-4-(2-nitroethenyl)benzene
- 1,2,3-trimethoxy-4-[(E)-2-nitroethenyl]benzene, E
- DTXSID70419448
- EN300-1840925
- (e)-1,2,3-trimethoxy-4-(2-nitrovinyl)benzene
- CS-0236358
- SCHEMBL4501431
- 4668-08-0
- 118474-94-5
- AKOS006022006
-
- Inchi: InChI=1S/C11H13NO5/c1-15-9-5-4-8(6-7-12(13)14)10(16-2)11(9)17-3/h4-7H,1-3H3/b7-6+
- InChI Key: UIAAKXDJMXMFMG-VOTSOKGWSA-N
- SMILES: COC1C=CC(/C=C/[N+]([O-])=O)=C(OC)C=1OC
Computed Properties
- Exact Mass: 239.07939
- Monoisotopic Mass: 239.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 73.5Ų
Experimental Properties
- PSA: 70.83
Benzene,1,2,3-trimethoxy-4-(2-nitroethenyl)- Related Literature
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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5. Back matter
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